Cas no 787523-31-3 (1H-Imidazole-5-carboxylicacid, 4-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-methyl-1-(phenylmethyl)-
• CAS No: 787523-31-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 554907
• PubChem ID: 45097500
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-methyl-1-(phenylmethyl)-
• 1H-Imidazole-5-carboxylicacid,4-methyl-1-(phenylmethyl)-(9CI)
• 3-benzyl-5-methylimidazole-4-carboxylic acid
• DTXSID50667602
• 787523-31-3
• 1-Benzyl-4-methyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-9-11(12(15)16)14(8-13-9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key： QYLPSVKAEHXMBW-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.09
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.9